Cas no 41668-41-1 (a-ethyl-3-Pyridineacetonitrile)

• Product Name: a-ethyl-3-Pyridineacetonitrile
• CAS No: 41668-41-1
• MF: C₉H₁₀N₂
• MW: 146.189101696014
• CID: 2084132
• PubChem ID: 14203159
• Update Time: 2025-07-22

a-ethyl-3-Pyridineacetonitrile Chemical and Physical Properties

Names and Identifiers

• a-ethyl-3-Pyridineacetonitrile
• 41668-41-1
• SCHEMBL9188107
• 2-(pyridin-3-yl)butanenitrile
• EN300-6772935

• Inchi： 1S/C9H10N2/c1-2-8(6-10)9-4-3-5-11-7-9/h3-5,7-8H,2H2,1H3
• InChI Key： RRLKEXAHSJGITH-UHFFFAOYSA-N
• SMILES： N1C=CC=C(C=1)C(C#N)CC

Computed Properties

• Exact Mass: 146.084398327Da
• Monoisotopic Mass: 146.084398327Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 36.7Ų

Additional information on a-ethyl-3-Pyridineacetonitrile

Professional Introduction to a-Ethyl-3-Pyridineacetonitrile (CAS No. 41668-41-1)

a-Ethyl-3-Pyridineacetonitrile, with the chemical formula C₇H₇N, is a significant compound in the field of organic synthesis and pharmaceutical research. Its CAS number, 41668-41-1, uniquely identifies it in scientific literature and industrial applications. This compound serves as a versatile intermediate in the synthesis of various pharmacologically active molecules, making it a subject of considerable interest among researchers.

The structure of a-Ethyl-3-Pyridineacetonitrile features a pyridine ring substituted with an ethyl group at the 3-position and a nitrile group at the 4-position. This configuration imparts unique reactivity, enabling its use in diverse synthetic pathways. The pyridine core is particularly valuable in medicinal chemistry due to its ability to interact with biological targets, such as enzymes and receptors, thereby facilitating the development of novel therapeutic agents.

In recent years, a-Ethyl-3-Pyridineacetonitrile has garnered attention for its role in the synthesis of small-molecule inhibitors targeting neurological disorders. For instance, studies have demonstrated its utility in constructing analogs of γ-aminobutyric acid (GABA) receptor modulators, which are crucial for treating conditions like epilepsy and anxiety. The nitrile group in its structure allows for further functionalization, enabling the creation of derivatives with enhanced pharmacological properties.

Moreover, the compound has been explored in the development of anticancer agents. Researchers have leveraged its pyridine scaffold to design molecules that inhibit kinases and other enzymes involved in tumor proliferation. Preliminary studies suggest that derivatives of a-Ethyl-3-Pyridineacetonitrile exhibit promising antitumor activity by disrupting key signaling pathways in cancer cells. These findings highlight its potential as a building block for next-generation oncology drugs.

The synthesis of a-Ethyl-3-Pyridineacetonitrile typically involves multi-step reactions starting from readily available precursors. One common approach involves the alkylation of 3-cyanopyridine with ethyl halides or Grignard reagents under controlled conditions. Advances in catalytic systems have improved the efficiency and selectivity of these reactions, making the production of high-purity material more feasible. Such improvements are critical for ensuring the reliability of downstream applications in drug discovery.

From an industrial perspective, the demand for a-Ethyl-3-Pyridineacetonitrile is driven by its versatility in pharmaceutical synthesis. Manufacturers must adhere to stringent quality control measures to meet the requirements of research institutions and pharmaceutical companies. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to verify the identity and purity of the compound.

The compound's role extends beyond academia into industrial applications, where it serves as a key intermediate in producing fine chemicals and specialty materials. Its reactivity allows for further derivatization into heterocyclic compounds, which are widely used in agrochemicals, dyes, and electronic materials. This broad utility underscores its importance as a chemical building block.

In conclusion, a-Ethyl-3-Pyridineacetonitrile (CAS No. 41668-41-1) is a multifaceted compound with significant implications in pharmaceutical research and industrial chemistry. Its unique structural features enable its use in synthesizing molecules with therapeutic potential, particularly in neurological and oncological treatments. As research continues to uncover new applications for this compound, its importance is likely to grow further, reinforcing its position as a cornerstone of modern chemical synthesis.